Cas no 2306277-32-5 (1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2306277-32-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6794680
• PubChem ID: 155894626
• Update Time: 2025-10-22

1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid
• starbld0039787
• 2306277-32-5

• Inchi： 1S/C8H12N2O3/c1-8(2,5-11)10-4-6(3-9-10)7(12)13/h3-4,11H,5H2,1-2H3,(H,12,13)
• InChI Key： UIQTWJYFAANVID-UHFFFAOYSA-N
• SMILES： OCC(C)(C)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid

1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2306277-32-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure consists of a pyrazole ring substituted with a hydroxyl group and a carboxylic acid group, making it a valuable compound in organic synthesis and pharmacological studies.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The unique combination of the pyrazole ring with hydroxyl and carboxylic acid functionalities in 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a lead compound for developing novel drugs targeting inflammatory diseases, where its anti-inflammatory properties have shown significant promise.

In addition to its therapeutic potential, this compound has also been investigated for its role in agricultural chemistry. Studies have demonstrated that pyrazole derivatives can act as effective fungicides, protecting crops from various pathogens. The hydroxyl group in 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid plays a crucial role in enhancing its fungicidal activity, making it a valuable addition to the arsenal of agricultural chemicals.

The synthesis of 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times while maintaining high-quality standards.

From a structural perspective, the molecule's pyrazole ring is a key feature that contributes to its reactivity and selectivity. The substitution pattern on the ring influences its electronic properties, which in turn affects its interactions with biological systems. The presence of the hydroxyl group introduces additional hydrogen bonding capabilities, enhancing the molecule's solubility and bioavailability. These characteristics make it an ideal candidate for further exploration in drug delivery systems and targeted therapy.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid at the molecular level. By employing molecular docking studies, scientists have gained insights into how this compound interacts with specific protein targets, providing valuable information for rational drug design. These studies have revealed that the compound has a high affinity for certain enzyme active sites, suggesting its potential as an inhibitor of key metabolic pathways.

The versatility of pyrazole derivatives is further exemplified by their application in materials science. Researchers have explored the use of these compounds as building blocks for constructing advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs). The carboxylic acid group in 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid facilitates metal-ligand interactions, making it a suitable candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, 1-(1-Hydroxy-2-methylpropan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2306277